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Compound of Interest

Compound Name: (Rac)-D3S-001
Cat. No.: B12372128
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-D3S-001, also known as Elisrasib, is a potent and selective covalent inhibitor of KRAS
G12C, a key oncogenic driver in various cancers.[1] Accurate and consistent preparation of
stock solutions is critical for obtaining reliable and reproducible results in both in vitro and in
vivo experiments. This document provides detailed protocols for the preparation, handling, and
storage of (Rac)-D3S-001 stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (Rac)-D3S-001 is provided in the
table below. This information is essential for accurate calculation of stock solution
concentrations.
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Property Value Source

MedChemExpress|[2],

Synonyms Elisrasib, D3S-001
PubChem|[3]
) MedKoo Biosciences[1],
Chemical Formula Cs2H35FsN70s3
PubChem][3]
] MedKoo Biosciences[1],
Molecular Weight 679.67 g/mol
PubChem|[3]
Appearance Solid powder General knowledge
Solubility > 41.2 mg/mL in DMSO MedKoo Biosciences[1]

Safety Precautions and Handling

(Rac)-D3S-001 is a potent bioactive compound. Standard laboratory safety procedures should
be strictly followed.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves when handling the compound in its solid form or in solution.

e Engineering Controls: Handle the solid compound in a chemical fume hood to avoid
inhalation of dust.

» Disposal: Dispose of all waste materials contaminated with (Rac)-D3S-001 according to your
institution's guidelines for hazardous chemical waste.

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of (Rac)-D3S-001.

Materials:
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e (Rac)-D3S-001 solid powder

e Anhydrous, high-purity DMSO

o Sterile, amber glass vial or a clear vial wrapped in aluminum foil
o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

e Sonicator water bath (optional)

Procedure:

o Equilibrate: Allow the vial containing the solid (Rac)-D3S-001 to reach room temperature
before opening to prevent condensation of moisture.

e Weighing: In a chemical fume hood, accurately weigh the desired amount of the compound
into a sterile vial.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial. For example, to
prepare a 10 mM stock solution:

o Volume of DMSO (mL) = [Mass of (Rac)-D3S-001 (mg) / 679.67 ( g/mol )] / 10 (mmol/L)

¢ Dissolution:

[¢]

Cap the vial tightly and vortex thoroughly for 2-3 minutes.

[¢]

Visually inspect the solution for any undissolved particles.

[e]

If particles remain, gently warm the solution to 37°C for 5-10 minutes and vortex again.

o

Alternatively, or in addition to warming, place the vial in a sonicator water bath for 10-15
minutes to facilitate dissolution.

e Storage:
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o Once the compound is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile, tightly sealed vials. This minimizes freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, DMSO
stock solutions are typically stable for several months.

Preparation of Working Solutions for In Vitro Assays

It is crucial to avoid precipitation of the compound when diluting the DMSO stock solution into
agueous media for cell-based assays.

Procedure:

e Thawing: Thaw a single-use aliquot of the high-concentration DMSO stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): If a very high dilution factor is required,
perform an intermediate dilution of the stock solution in DMSO.

o Final Dilution:
o Warm the agueous experimental medium (e.g., cell culture medium) to 37°C.

o While gently vortexing the aqueous medium, add the required volume of the (Rac)-D3S-
001 DMSO stock solution dropwise. This rapid mixing helps to prevent the compound from
precipitating out of solution.

o Important: The final concentration of DMSO in the experimental medium should be kept
low (typically < 0.5%) to avoid solvent-induced cellular toxicity.

Diagrams
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Caption: Workflow for Preparing (Rac)-D3S-001 Stock Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12372128/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-preparing-rac-d3s-001-stock-solutions
https://www.benchchem.com/product/b12372128?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medkoo.com/products/58551
https://www.medchemexpress.com/d3s-001.html
https://pubchem.ncbi.nlm.nih.gov/compound/d3s-001
https://www.benchchem.com/product/b12372128/docs#application-notes-and-protocols-for-preparing-rac-d3s-001-stock-solutions
https://www.benchchem.com/product/b12372128/docs#application-notes-and-protocols-for-preparing-rac-d3s-001-stock-solutions
https://www.benchchem.com/product/b12372128/docs#application-notes-and-protocols-for-preparing-rac-d3s-001-stock-solutions
https://www.benchchem.com/product/b12372128/docs#application-notes-and-protocols-for-preparing-rac-d3s-001-stock-solutions
https://www.benchchem.com/product/b12372128?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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